Cas no 149529-75-9 (pentyl(1-phenylpropyl)amine)

• Product Name: pentyl(1-phenylpropyl)amine
• CAS No: 149529-75-9
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 1324869
• PubChem ID: 10058791
• Update Time: 2025-06-30

pentyl(1-phenylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-ethyl-N-pentyl-
• Benzenemethanamine, α-ethyl-N-pentyl-
• pentyl(1-phenylpropyl)amine

• Inchi： 1S/C14H23N/c1-3-5-9-12-15-14(4-2)13-10-7-6-8-11-13/h6-8,10-11,14-15H,3-5,9,12H2,1-2H3
• InChI Key： UAUFAUKCNJYKHU-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(CC)NCCCCC

Additional information on pentyl(1-phenylpropyl)amine

Introduction to Pentyl(1-phenylpropyl)amine (CAS No. 149529-75-9)

Pentyl(1-phenylpropyl)amine, chemically designated as N-pentyl-1-phenylpropanamine, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 149529-75-9, this amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular structure consists of a pentyl group attached to a phenylpropyl chain, which contributes to its distinct chemical behavior and reactivity.

The synthesis of pentyl(1-phenylpropyl)amine involves multi-step organic reactions, often starting from readily available precursors such as 1-bromopentane and benzophenone. The process typically employs nucleophilic substitution reactions, where the bromine atom in 1-bromopentane is displaced by the amine group derived from benzophenone or its derivatives. This reaction pathway highlights the compound's versatility in forming complex molecular architectures, making it a valuable intermediate in the synthesis of more intricate pharmaceutical molecules.

Recent advancements in computational chemistry have enabled a deeper understanding of the electronic and steric properties of pentyl(1-phenylpropyl)amine. Molecular modeling studies suggest that the presence of both aromatic and aliphatic moieties in its structure imparts unique physicochemical characteristics, such as moderate solubility in organic solvents and potential interaction with biological targets. These insights have spurred interest in exploring its pharmacological potential, particularly in the development of novel therapeutic agents.

In the context of drug discovery, pentyl(1-phenylpropyl)amine has been investigated for its possible role as a precursor or scaffold in the design of bioactive molecules. Its structural motif, featuring a phenyl ring linked to an aliphatic chain, is reminiscent of many pharmacologically active compounds that exhibit central nervous system (CNS) effects. Preliminary studies have indicated that derivatives of this compound may possess properties relevant to neuropharmacology, including modulation of neurotransmitter receptors or enzyme activity.

The pharmacokinetic profile of pentyl(1-phenylpropyl)amine is another area of active research. Due to its relatively simple molecular structure, it serves as an excellent model for studying amine-based compounds' absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for optimizing drug candidates and ensuring their efficacy and safety in clinical settings. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound's metabolic pathways and degradation products.

One of the most intriguing aspects of pentyl(1-phenylpropyl)amine is its potential role in developing targeted therapies. The compound's ability to interact with specific biological targets makes it a promising candidate for designing molecules that can selectively modulate physiological processes. For instance, researchers have explored its interactions with monoamine transporters, which are critical targets in treating conditions such as depression and Parkinson's disease. By fine-tuning the substituents on its molecular framework, scientists aim to enhance binding affinity and reduce off-target effects.

The synthetic methodologies for pentyl(1-phenylpropyl)amine continue to evolve with advancements in green chemistry principles. Modern synthetic routes emphasize sustainability by minimizing waste generation and employing environmentally benign reagents. Catalytic processes, particularly those involving transition metal complexes, have been explored to improve reaction efficiency and selectivity. Such innovations not only enhance the practicality of producing this compound but also align with global efforts to promote sustainable chemical practices.

Another exciting development in the field is the application of pentyl(1-phenylpropyl)amine in materials science. Beyond its pharmaceutical applications, this compound exhibits interesting electronic properties that make it suitable for use in organic semiconductors and conductive polymers. Researchers are investigating its potential as a building block for developing novel materials with enhanced electrical conductivity or luminescent properties. These findings underscore the broad utility of amine derivatives beyond traditional medicinal applications.

The future direction of research on pentyl(1-phenylpropyl)amine lies in interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining experimental data with computational modeling, scientists can accelerate the discovery process and uncover new therapeutic possibilities. Furthermore, exploring derivative structures through combinatorial chemistry approaches may lead to identifying novel analogs with improved pharmacological profiles. Such collaborative efforts are essential for translating laboratory findings into tangible clinical benefits.

In summary, pentyl(1-phenylpropyl)amine (CAS No. 149529-75-9) represents a fascinating compound with diverse applications spanning pharmaceuticals and materials science. Its unique structural features offer opportunities for developing innovative treatments while also serving as a model system for studying amine-based bioactive molecules. As research continues to progress，this compound is poised to play an increasingly significant role in advancing scientific knowledge and therapeutic innovation.